[(2R,3R)-5-(4-Amino-2-oxo-1,3,5-triazin-1-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate

• IUPAC Name: [(2R,3R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
• InChI: InChI=1S/C24H24N4O6/c1-14-3-7-16(8-4-14)21(29)32-12-19-18(34-22(30)17-9-5-15(2)6-10-17)11-20(33-19)28-13-26-23(25)27-24(28)31/h3-10,13,18-20H,11-12H2,1-2H3,(H2,25,27,31)/t18-,19-,20?/m1/s1
• InChI Key: XFWRGHFUGJXDEX-LEAGNCFPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)N3C=NC(=NC3=O)N)OC(=O)C4=CC=C(C=C4)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)OC[C@@H]2[C@@H](CC(O2)N3C=NC(=NC3=O)N)OC(=O)C4=CC=C(C=C4)C
• Molecular Formula: C24H24N4O6
• Molecular Weight: 464.5 g/mol
• CAS No.: 40789-35-3

Description

[(2R,3R)-5-(4-Amino-2-oxo-1,3,5-triazin-1-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate, also known as this compound, is a useful research compound. Its molecular formula is C₂₄H₂₄N₄O₆ and its molecular weight is 464.47. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

A study explored the synthesis of imidazo[1,5-a]-1,3,5-triazine derivatives, including compounds related to “[(2R,3R)-5-(4-Amino-2-oxo-1,3,5-triazin-1-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate”. These compounds exhibited inhibitory effects on the replication of ortho- and paramyxoviruses. Certain derivatives demonstrated specific inhibitory activities against viruses like the influenza A virus and the respiratory syncytial virus, suggesting their potential as antiviral agents (Golankiewicz et al., 1995).

Antimicrobial Activity

Several studies have synthesized and evaluated derivatives of 1,2,4-triazine, a core component of “this compound”, for antimicrobial activities. Compounds with modifications in the triazine structure were found to exhibit good or moderate activities against various bacterial strains, indicating their potential as antimicrobial agents (Bektaş et al., 2007), (Demirbaş et al., 2010).

Herbicide Development

Compounds structurally related to “this compound” have been studied for their use as herbicides. For instance, triflusulfuron-methyl, a compound with a similar structural framework, has been reported for its selective herbicidal properties in crops like sugar beets, demonstrating the potential utility of such compounds in agricultural practices (Wittenbach et al., 1994).